3-(6-Bromopyridin-3-yl)acrylic acid methyl ester
Cat. No. B8330197
M. Wt: 242.07 g/mol
InChI Key: YURUVQCOYDKFPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07858621B2
Procedure details
To 3-(6-bromo-pyridin-3-yl)-acrylic acid methyl ester (120 mg, 0.495 mmol) in THF was added a solution of 0.5 N-LiOH (2 eq) and the mixture was stirred for 3 hrs at room temperature. The resulting residue was dissolved in H2O, then washed three times with Et2O, and neutralized with 1N HCl to pH 5˜7. The resulting solid filtered and washed with H2O and then dried in vacuo to give 3-(6-bromo-pyridin-3-yl)-acrylic acid (100 mg, 88%).
Quantity
120 mg
Type
reactant
Reaction Step One
Yield
88%
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:13])[CH:4]=[CH:5][C:6]1[CH:7]=[N:8][C:9]([Br:12])=[CH:10][CH:11]=1.[Li+].[OH-]>C1COCC1.O>[Br:12][C:9]1[N:8]=[CH:7][C:6]([CH:5]=[CH:4][C:3]([OH:13])=[O:2])=[CH:11][CH:10]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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120 mg
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Type
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reactant
|
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Smiles
|
COC(C=CC=1C=NC(=CC1)Br)=O
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
[Li+].[OH-]
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Name
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Quantity
|
0 (± 1) mol
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Type
|
solvent
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Smiles
|
C1CCOC1
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Step Two
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 3 hrs at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed three times with Et2O
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FILTRATION
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Type
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FILTRATION
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|
Details
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The resulting solid filtered
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WASH
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Type
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WASH
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Details
|
washed with H2O
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried in vacuo
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
|
|
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Type
|
product
|
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Smiles
|
BrC1=CC=C(C=N1)C=CC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 100 mg | |
| YIELD: PERCENTYIELD | 88% | |
| YIELD: CALCULATEDPERCENTYIELD | 88.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
